Cas no 111448-80-7 (Propanamide, N-(4-ethynylphenyl)-2-methyl-)

Propanamide, N-(4-ethynylphenyl)-2-methyl-, is a specialized organic compound featuring a propanamide backbone substituted with a 4-ethynylphenyl group and a methyl group at the 2-position. This structure imparts unique reactivity, particularly due to the presence of the ethynyl moiety, which enables selective functionalization via click chemistry or other alkyne-based reactions. The methyl substitution enhances steric and electronic properties, making it useful in pharmaceutical intermediates or material science applications. Its well-defined molecular architecture ensures consistency in synthetic pathways, while the ethynyl group offers versatility for further derivatization. Suitable for research and industrial applications requiring precise molecular modifications.

Propanamide, N-(4-ethynylphenyl)-2-methyl- structure

111448-80-7 structure

Product Name:Propanamide, N-(4-ethynylphenyl)-2-methyl-

CAS No:111448-80-7

MF:C₁₂H₁₃NO

MW:187.237723112106

MDL:MFCD24603578

CID:1203188

PubChem ID:10976227

Update Time:2025-10-23

Propanamide, N-(4-ethynylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Propanamide, N-(4-ethynylphenyl)-2-methyl-
- N-(4-ethynylphenyl)-2-methylpropanamide
- N-(4-Ethynylphenyl)isobutyramide
- 4'-Ethynyl-2-methylpropananilide
- SY246234
- MFCD24603578
- EN300-743978
- 111448-80-7
- DB-172702
- DTXSID30450418
- AC2945
- AKOS037645976
- SCHEMBL14072820
- AS-65371
- MDL： MFCD24603578
- Inchi： 1S/C12H13NO/c1-4-10-5-7-11(8-6-10)13-12(14)9(2)3/h1,5-9H,2-3H3,(H,13,14)
- InChI Key： LWHUPEMGXIYANG-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)NC1C=CC(C#C)=CC=1

Computed Properties

Exact Mass: 187.09979
Monoisotopic Mass: 187.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.1

Experimental Properties

PSA: 29.1

Propanamide, N-(4-ethynylphenyl)-2-methyl- Pricemore >>

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abcr	AB533436-250 mg	N-(4-Ethynylphenyl)isobutyramide; .	111448-80-7		250MG	€345.50	2022-08-31
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